Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime

• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: N-spiro[1,3-dioxolane-2,13'-tricyclo[6.3.3.02,7]tetradeca-2,4,6-triene]-10'-ylidenehydroxylamine
• InChI: InChI=1S/C16H19NO3/c18-17-13-7-11-9-16(19-5-6-20-16)10-12(8-13)15-4-2-1-3-14(11)15/h1-4,11-12,18H,5-10H2
• InChI Key: BPGQCYDEHPIOJN-UHFFFAOYSA-N
• SMILES: C1COC2(O1)CC3CC(=NO)CC(C2)C4=CC=CC=C34

Description

Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime, also known as SBD, is a synthetic compound that has gained attention in the scientific community due to its potential use in various fields of research. SBD is a spirocyclic compound that contains a dioxolane ring and an oxime functional group.

Scientific Research Applications

Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime has potential applications in various fields of scientific research, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime has been studied as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In neuroscience, Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders. In materials science, Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime has been studied for its potential use as a building block for the synthesis of novel materials.

Mechanism of Action

The mechanism of action of Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters. Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime may also interact with various receptors in the brain, including the dopamine and serotonin receptors.
Biochemical and Physiological Effects:
Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases. In vivo studies have demonstrated that Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime can improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime is also relatively non-toxic and has low side effects, making it a safe compound to use in animal studies. However, there are also limitations to the use of Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime in lab experiments. The compound is highly hydrophobic, which can make it difficult to dissolve in aqueous solutions. Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime also has a short half-life in vivo, which may limit its efficacy in certain applications.

Future Directions

There are several future directions for research on Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime. One area of research is the development of Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime derivatives with improved pharmacological properties. Another area of research is the study of the mechanism of action of Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime and its interactions with various signaling pathways in cells. Additionally, Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime may have potential applications in the development of novel materials, and further research in this area may lead to the synthesis of new materials with unique properties.

Synthesis Methods

Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime can be synthesized through a multistep process that involves the reaction of 2,3-dihydrofuran with nitrosyl chloride to form 2,3-dihydro-2-nitrosofuran. This intermediate is then treated with an alkylating agent to form the spirocyclic compound Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime. The synthesis of Spiro(9,10-benzobicyclo[3.3.2]decane-7,2'-[1,3]-dioxolane)-3-one oxime is challenging due to the instability of the intermediate compounds and the need for careful control of reaction conditions.